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Abstract

Ethyl 3-(pyridin-2-ylamino)propanoate, CAS number 103041-38-9, is a crucial chemical
intermediate with significant applications in the pharmaceutical industry.[1] Primarily recognized
for its role as a precursor in the synthesis of the direct thrombin inhibitor Dabigatran Etexilate,
this compound is at the forefront of anticoagulant therapy development.[2][3] This technical
guide provides a comprehensive review of its chemical and physical properties, detailed
synthesis protocols, and its pivotal role in the development of modern pharmaceuticals. The
information is intended for researchers, chemists, and professionals in the field of drug
discovery and development.

Chemical and Physical Properties

Ethyl 3-(pyridin-2-ylamino)propanoate is a white crystalline solid under standard conditions.
[4][5] It is soluble in various organic solvents, including Dimethyl Sulfoxide (DMSO), Methanol,
Chloroform, and Ethyl Acetate.[6][7] Its key physicochemical properties are summarized in the
table below.
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Property Value Source(s)

CAS Number 103041-38-9 [1][4][8]

Molecular Formula C10H14N202 [81[9][10]

Molecular Weight 194.23 g/mol [1][8][10]

Appearance Wh.ite to Pale Yellow e
Solid/Crystal

Melting Point 48-50 °C [5][8][10]

Boiling Point 125 °C at 0.2 mmHg [415]

337.8+22.0°Cat 760 mmHg  [8][10]

Density 1.1 £ 0.1 g/cm?3 [10]

Flash Point 158.10 °C [8]

pKa 6.26 + 0.10 (Predicted) [5]

LogP 1.54 (at 22°C and pH 6) [5]

Storage Conditions

Refrigerator (2-8°C), Inert
Atmosphere, Keep in Dark

Place

[2][5]

Synthesis Methodologies

The synthesis of Ethyl 3-(pyridin-2-ylamino)propanoate is critical for its application in

pharmaceutical manufacturing. Several synthetic routes have been developed, with the most

common and efficient method involving the reaction of 2-aminopyridine and ethyl acrylate.

Primary Synthesis Route: Michael Addition

This method utilizes a catalyzed Michael addition reaction between 2-aminopyridine and ethyl

acrylate.[4][11] It is favored for its simplicity, use of readily available materials, and relatively

high yield.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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